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Compound of Interest

Compound Name: IHMT-IDH1-053

Cat. No.: B12387073 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

IHMT-IDH1-053 is a potent and irreversible inhibitor of mutant isocitrate dehydrogenase 1

(IDH1), specifically targeting the R132H mutation with a reported IC50 of 4.7 nM.[1][2][3][4][5]

[6] It demonstrates high selectivity for IDH1 mutants over wild-type IDH1 and both wild-type

and mutant IDH2.[1][2] The compound functions by covalently binding to the Cys269 residue in

an allosteric pocket near the NADPH binding site of the mutant enzyme.[1][2][7] This

irreversible binding effectively inhibits the neomorphic activity of mutant IDH1, which is the

conversion of α-ketoglutarate (α-KG) to the oncometabolite 2-hydroxyglutarate (2-HG).[1][2][7]

Inhibition of 2-HG production has been shown to suppress the proliferation of cancer cells

harboring IDH1 mutations, such as in certain gliomas and acute myeloid leukemia (AML).[1][2]

[7] These application notes provide detailed protocols for the solubilization and preparation of

IHMT-IDH1-053 for use in cell culture experiments.

Quantitative Data Summary
The following table summarizes the key quantitative data for IHMT-IDH1-053.
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Parameter Value Notes

Molecular Formula C₂₅H₃₃FN₆O₄S [5][8]

Molecular Weight 532.63 g/mol [5][8]

IC₅₀ (IDH1 R132H) 4.7 nM
In vitro enzyme assay.[1][2][5]

[6]

IC₅₀ (2-HG Production) 28 nM
In IDH1 R132H mutant

transfected 293T cells.[1][2][7]

Solubility Soluble in DMSO

Specific concentration not

provided, but DMSO is the

recommended solvent.[5] May

require sonication. For other

similar compounds, solubility in

DMSO can be high (e.g., 100

mg/mL), but this should be

determined empirically.[9]

Slightly soluble in methanol

Insoluble in water

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[5][9]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[5][9]

Experimental Protocols
Protocol 1: Preparation of IHMT-IDH1-053 Stock Solution
This protocol describes the preparation of a high-concentration stock solution of IHMT-IDH1-
053, typically in dimethyl sulfoxide (DMSO).

Materials:

IHMT-IDH1-053 powder
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Anhydrous/hygroscopic dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Equilibrate: Allow the vial of IHMT-IDH1-053 powder to reach room temperature before

opening to prevent condensation.

Calculate Volume: Determine the required volume of DMSO to add to achieve the desired

stock concentration (e.g., 10 mM or 20 mM). Use the following formula: Volume (L) = Mass

(g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Dissolution: Add the calculated volume of DMSO to the vial of IHMT-IDH1-053 powder.

Solubilization: Vortex the solution thoroughly to dissolve the compound. If the compound

does not fully dissolve, brief sonication in a water bath may be necessary to facilitate

dissolution.[9] Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes or cryovials.[9]

Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 6 months)

or at -20°C for shorter-term storage (up to 1 month).[5][9]

Protocol 2: Preparation of Working Solution for Cell
Culture
This protocol details the dilution of the DMSO stock solution into a final working concentration

in cell culture medium.

Materials:

IHMT-IDH1-053 stock solution (from Protocol 1)
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Pre-warmed complete cell culture medium appropriate for your cell line

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thaw Stock: Thaw a single aliquot of the IHMT-IDH1-053 stock solution at room

temperature.

Calculate Dilution: Determine the volume of stock solution needed to achieve the final

desired working concentration in your cell culture medium. For example, to prepare 10 mL of

medium with a final concentration of 100 nM from a 10 mM stock, you would need 1 µL of

the stock solution.

Note on Concentration: The optimal working concentration should be determined

empirically for each cell line and experimental setup. A good starting point is to test a

range of concentrations around the IC₅₀ values (e.g., from 10 nM to 1 µM).

Serial Dilution (Recommended): To ensure accurate and homogenous mixing, it is

recommended to perform a serial dilution. a. First, dilute the stock solution into a small

volume of culture medium (e.g., add 1 µL of 10 mM stock to 999 µL of medium to get a 10

µM intermediate solution). b. Then, add the appropriate volume of this intermediate solution

to your final volume of cell culture medium.

Final Mixing: Add the calculated volume of the diluted inhibitor to the pre-warmed cell culture

medium. Mix gently by inverting the tube or pipetting up and down.

pH Check (Optional): For high concentrations of the inhibitor, ensure that the addition of the

DMSO-based solution does not significantly alter the pH of the final culture medium. The

final concentration of DMSO should ideally be kept below 0.5% to avoid solvent-induced

cytotoxicity.

Cell Treatment: Remove the existing medium from your cell culture plates and replace it with

the medium containing the final working concentration of IHMT-IDH1-053.

Incubation: Incubate the cells for the desired experimental duration.
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Caption: Mechanism of action of IHMT-IDH1-053 in cells with mutant IDH1.
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Caption: Workflow for preparing IHMT-IDH1-053 for cell culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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